Cas no 89909-39-7 (1H-Pyrrole-2-carboxylic acid, 4-bromo-5-methyl-, phenylmethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4-bromo-5-methyl-, phenylmethyl ester
• CAS No: 89909-39-7
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 585451
• PubChem ID: 71326848
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 4-bromo-5-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-bromo-5-methyl-, phenylmethyl ester
• benzyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate
• 89909-39-7
• DTXSID80755980

• Inchi： 1S/C13H12BrNO2/c1-9-11(14)7-12(15-9)13(16)17-8-10-5-3-2-4-6-10/h2-7,15H,8H2,1H3
• InChI Key： AYYDTCYVXKIJNM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC2C=CC=CC=2)NC=1C

Computed Properties

• Exact Mass: 293.00514g/mol
• Monoisotopic Mass: 293.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls